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Compound of Interest

Compound Name: TCS-OX2-29 hydrochloride

Cat. No.: B593310 Get Quote

Technical Support Center: TCS-OX2-29
Hydrochloride
Welcome to the technical support center for TCS-OX2-29 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in successfully

utilizing this potent and selective OX2 receptor antagonist in their experiments. Here you will

find troubleshooting guides and frequently asked questions (FAQs) to address common

challenges, particularly those related to solubility in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is TCS-OX2-29 hydrochloride and what is its mechanism of action?

TCS-OX2-29 hydrochloride is a potent and selective non-peptide antagonist of the orexin 2

receptor (OX2R) with an IC50 of 40 nM.[1][2][3][4][5][6] It displays over 250-fold selectivity for

OX2R compared to the orexin 1 receptor (OX1R).[1][2][3] Orexin neuropeptides, Orexin-A and

Orexin-B, are key regulators of the sleep-wake cycle, and by blocking their action at the OX2R,

TCS-OX2-29 can be used to study the physiological roles of this pathway. The antagonism of

OX2R by TCS-OX2-29 has been shown to inhibit orexin-A induced IP3 accumulation and

ERK1/2 phosphorylation in cells expressing the OX2 receptor.[1][2]

Q2: What are the basic solubility properties of TCS-OX2-29 hydrochloride?
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TCS-OX2-29 hydrochloride is soluble in water and dimethyl sulfoxide (DMSO).[1][2][4]

Specific solubility limits from various suppliers are summarized in the table below. It is

important to note that the free base form of TCS-OX2-29 is considered insoluble in water.[7]

Quantitative Solubility Data

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

Water 100 mM 43.4 mg/mL [1][2]

DMSO 10 mM - 25 mM
10.85 mg/mL (for 25

mM)
[1][2][4]

Note: The molecular weight of TCS-OX2-29 hydrochloride is approximately 433.97 g/mol .

Batch-specific molecular weights may vary due to hydration, so it is recommended to refer to

the Certificate of Analysis for precise calculations.[1]

Troubleshooting Guide: Solubility in Aqueous
Buffers
Q3: I dissolved TCS-OX2-29 hydrochloride in DMSO to make a stock solution, but it

precipitated when I diluted it into my aqueous buffer (e.g., PBS or cell culture medium). Why is

this happening and what can I do?

This is a common issue known as "crashing out" and occurs because while TCS-OX2-29
hydrochloride is soluble in the organic solvent DMSO, its solubility is significantly lower in

aqueous solutions. When the DMSO stock is diluted into a buffer, the overall solvent polarity

increases, causing the compound to precipitate. Here are several troubleshooting steps:

Optimize DMSO Concentration: Ensure the final concentration of DMSO in your working

solution is as low as possible, typically not exceeding 0.1% for most cell-based assays. To

achieve this, you may need to prepare intermediate dilutions of your stock solution in DMSO

before the final dilution into the aqueous buffer.[8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b593310?utm_src=pdf-body
https://www.tocris.com/products/tcs-ox2-29_3371
https://www.rndsystems.com/products/tcs-ox2-29_3371
https://www.abcam.com/en-us/products/biochemicals/tcs-ox2-29-orexin-2-receptor-antagonist-ab141316
https://www.selleckchem.com/products/tcs-ox2-29.html
https://www.tocris.com/products/tcs-ox2-29_3371
https://www.rndsystems.com/products/tcs-ox2-29_3371
https://www.tocris.com/products/tcs-ox2-29_3371
https://www.rndsystems.com/products/tcs-ox2-29_3371
https://www.abcam.com/en-us/products/biochemicals/tcs-ox2-29-orexin-2-receptor-antagonist-ab141316
https://www.benchchem.com/product/b593310?utm_src=pdf-body
https://www.tocris.com/products/tcs-ox2-29_3371
https://www.benchchem.com/product/b593310?utm_src=pdf-body
https://www.benchchem.com/product/b593310?utm_src=pdf-body
https://www.benchchem.com/product/b593310?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_Issues_of_Poorly_Soluble_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method of Dilution: Always add the DMSO stock solution to the aqueous buffer while

vortexing or mixing, rather than the other way around. This promotes rapid dispersion and

can prevent localized high concentrations that lead to precipitation.

Gentle Warming: Gently warming the aqueous buffer to 37°C before adding the DMSO stock

can sometimes improve solubility. However, be cautious as prolonged exposure to heat can

degrade the compound.[8]

Sonication: If a precipitate forms, brief sonication in a water bath sonicator may help to

redissolve the compound.[8]

pH Adjustment: The solubility of compounds with ionizable groups can be pH-dependent.

Since TCS-OX2-29 is a hydrochloride salt of a basic compound, its solubility is generally

better at a lower pH. If your experimental conditions allow, slightly acidifying the aqueous

buffer may improve solubility.[8]

Troubleshooting Workflow for Aqueous Buffer Dilution
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A logical workflow for troubleshooting compound insolubility.
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Q4: Can I prepare and store aqueous solutions of TCS-OX2-29 hydrochloride?

It is generally recommended to prepare fresh aqueous solutions for each experiment. If storage

is necessary, solutions should be stored at -20°C for up to one month. Before use, equilibrate

the solution to room temperature and ensure no precipitate has formed.[9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: TCS-OX2-29 hydrochloride powder, anhydrous DMSO.

Calculation: Based on the batch-specific molecular weight (e.g., 433.97 g/mol ), calculate the

mass of TCS-OX2-29 hydrochloride required to prepare the desired volume of a 10 mM

stock solution.

Dissolution: Add the calculated volume of DMSO to the vial containing the TCS-OX2-29
hydrochloride powder.

Mixing: Vortex the solution for 1-2 minutes until the compound is fully dissolved. If necessary,

brief sonication in a water bath can be used to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to

minimize freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for a Cell-Based Assay

Objective: To prepare a 1 µM working solution of TCS-OX2-29 hydrochloride in cell culture

medium with a final DMSO concentration of 0.1%.

Intermediate Dilution: Prepare a 1 mM intermediate stock solution by diluting the 10 mM

DMSO stock 1:10 in DMSO.

Final Dilution: Add 1 µL of the 1 mM intermediate stock solution to 999 µL of pre-warmed cell

culture medium.
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Mixing: Immediately after adding the DMSO stock, vortex the solution gently or mix by

inverting the tube several times to ensure homogeneity.

Vehicle Control: Prepare a vehicle control by adding 1 µL of DMSO to 999 µL of cell culture

medium.

Application: Use the freshly prepared working solution in your cell-based assay.

Experimental Workflow for In Vitro Assay Preparation

Start: Solid
TCS-OX2-29 HCl

Prepare 10 mM stock
in anhydrous DMSO

Aliquot and store stock
at -20°C or -80°C

Prepare 1 mM intermediate
dilution in DMSO

Dilute intermediate stock 1:1000
in pre-warmed aqueous buffer

Prepare vehicle control
(0.1% DMSO in buffer)

Use freshly prepared solutions
in the experiment

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b593310?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for preparing TCS-OX2-29 HCl for in vitro assays.

Signaling Pathway
TCS-OX2-29 hydrochloride acts as an antagonist at the Orexin 2 Receptor (OX2R), which is

a G-protein coupled receptor (GPCR). The OX2R can couple to multiple G-protein subtypes,

including Gq, Gi, and Gs, leading to the activation of various downstream signaling cascades.

The primary signaling pathway involves the activation of Gq, which in turn activates

Phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular

calcium, while DAG activates Protein Kinase C (PKC). These events can lead to the

phosphorylation of downstream targets such as ERK1/2.[10][11]
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Simplified OX2R signaling pathway and the inhibitory action of TCS-OX2-29 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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